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For Researchers, Scientists, and Drug Development Professionals

Introduction
Polyethylene glycol (PEG) 400 Dilaurate is a nonionic surfactant of the polyethylene glycol

ester family. It is synthesized by the esterification of polyethylene glycol 400 with lauric acid.

This structure, featuring a hydrophilic polyethylene glycol backbone and two lipophilic laurate

tails, imparts amphiphilic properties to the molecule, making it a versatile excipient in the

pharmaceutical, cosmetic, and chemical industries. Its primary functions include acting as an

emulsifier, solubilizer, and lubricant.[1][2] This technical guide provides a comprehensive

overview of the chemical and physical properties of PEG 400 dilaurate, detailed experimental

protocols for its characterization, and its applications in research and drug development.

Chemical and Physical Properties
PEG 400 dilaurate is a clear, colorless to yellowish liquid at room temperature.[1] Its properties

are largely defined by the polyethylene glycol 400 chain and the two lauric acid ester groups.

Table 1: Physical and Chemical Properties of PEG 400 Dilaurate
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Property Value Reference(s)

Chemical Name
Polyethylene glycol 400

dilaurate
[1]

Synonyms
Polyglycol Dilaurate, POE (9)

Dilaurate, PEG400DL
[1]

CAS Number 9005-02-1 [1]

Molecular Formula
C₁₁H₂₅COO(CH₂CH₂O)ₙCOC₁

₁H₂₅ (where n is approx. 8-9)
[1]

Average Molecular Weight

~765 g/mol (Calculated based

on PEG 400 and two lauric

acids)

Appearance Colorless to yellowish liquid [1]

Density Approximately 1.125 g/mL [3]

Melting Point

Data not readily available for

PEG 400 dilaurate. For

reference, the melting point of

PEG 400 is 4-8 °C. The

esterification with lauric acid

will alter this property.

[4]

Boiling Point

Data not readily available for

PEG 400 dilaurate. For

reference, the boiling point of

PEG 400 is >200 °C. The

esterification with lauric acid

will alter this property.

[4]

Saponification Value 130 - 155 mg KOH/g [1]

Acid Value ≤ 10 mg KOH/g [1]

Hydrophile-Lipophile Balance

(HLB)
Approximately 10
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Solubility

Dispersible in water. Soluble in

many organic solvents

including ethanol, methanol,

chloroform, methylene

chloride, and toluene.

Insoluble in ether and hexane.

[3][5][6]

Applications in Research and Drug Development
The versatile properties of PEG 400 dilaurate make it a valuable component in various

pharmaceutical and research applications:

Emulsifier and Solubilizer: Due to its amphiphilic nature, PEG 400 dilaurate is an effective

oil-in-water (O/W) emulsifier.[2] It is used to formulate stable emulsions and to solubilize

poorly water-soluble active pharmaceutical ingredients (APIs), thereby enhancing their

bioavailability.

Excipient in Formulations: It serves as a non-toxic excipient in topical, oral, and parenteral

formulations.[5]

Lubricant: In manufacturing processes, it can act as a lubricant.[2]

Characterization Studies: Analytical techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy and Gel Permeation Chromatography (GPC) are employed to

characterize PEG 400 dilaurate, confirming its structure and determining its molecular

weight distribution.[7][8][9]

Experimental Protocols
Determination of Saponification Value
The saponification value is the number of milligrams of potassium hydroxide (KOH) required to

saponify one gram of a fat or oil. This value is a measure of the average molecular weight of

the fatty acids in the sample.

Methodology:
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Sample Preparation: Accurately weigh approximately 2 grams of the PEG 400 dilaurate
sample into a 250 mL flask with a ground-glass joint.

Reagent Addition: Add 25.0 mL of 0.5 N alcoholic potassium hydroxide solution.

Reflux: Attach a reflux condenser and heat the flask on a boiling water bath for 30 minutes,

swirling occasionally.

Blank Preparation: Prepare a blank by refluxing 25.0 mL of the 0.5 N alcoholic potassium

hydroxide solution under the same conditions but without the sample.

Titration: After cooling, add a few drops of phenolphthalein indicator to both the sample and

blank flasks. Titrate the excess KOH with standardized 0.5 N hydrochloric acid (HCl) until the

pink color disappears.

Calculation: Saponification Value = (B - S) * N * 56.1 / W Where:

B = volume of HCl required for the blank (mL)

S = volume of HCl required for the sample (mL)

N = normality of the HCl solution

56.1 = molecular weight of KOH ( g/mol )

W = weight of the sample (g)

Determination of Acid Value
The acid value is the number of milligrams of potassium hydroxide required to neutralize the

free fatty acids in one gram of the substance. It is a measure of the free fatty acid content.

Methodology:

Sample Preparation: Accurately weigh approximately 5-10 grams of the PEG 400 dilaurate
sample into a 250 mL flask.
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Solvent Addition: Add 50 mL of a neutralized solvent mixture (equal parts of ethanol and

diethyl ether, neutralized to the phenolphthalein endpoint with 0.1 N KOH).

Dissolution: Gently warm the mixture on a water bath to dissolve the sample.

Titration: Add a few drops of phenolphthalein indicator and titrate with standardized 0.1 N

potassium hydroxide solution, shaking vigorously, until a faint pink color persists for at least

30 seconds.

Calculation: Acid Value = V * N * 56.1 / W Where:

V = volume of KOH solution used for the titration (mL)

N = normality of the KOH solution

56.1 = molecular weight of KOH ( g/mol )

W = weight of the sample (g)
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Caption: Role of PEG 400 Dilaurate at the oil-water interface.
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Experimental Workflow for Saponification Value Determination
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Caption: Workflow for determining the saponification value.
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Experimental Workflow for Acid Value Determination
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Caption: Workflow for determining the acid value.
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Safety and Handling
PEG 400 dilaurate and other PEG esters are generally considered to have low toxicity.[10]

They are not readily absorbed through intact skin and have a low potential for skin and eye

irritation.[1] However, as with any chemical, appropriate personal protective equipment, such as

gloves and safety glasses, should be worn when handling. It is recommended to store PEG
400 dilaurate in a cool, dry place away from strong oxidizing agents. For detailed safety

information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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